REACTION_SMILES
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[CH3:13][OH:14].[CH3:1][C:2]1=[CH:3][CH2:4][CH:5]([C:8](=[O:9])[Cl:10])[CH2:6][CH2:7]1.[Na+:12].[O:15]1[CH2:16][CH2:17][CH2:18][CH2:19]1.[OH-:11]>>[CH3:1][C:2]1=[CH:3][CH2:4][CH:5]([C:8]([OH:9])=[O:11])[CH2:6][CH2:7]1
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Type
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reactant
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Smiles
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CO
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Name
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Type
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reactant
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Smiles
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CC1=CCC(C(=O)Cl)CC1
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Name
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Type
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reactant
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Smiles
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[OH-]
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Name
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Type
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product
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Smiles
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CC1=CCC(C(=O)O)CC1
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
REACTION_SMILES
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[CH3:13][OH:14].[CH3:1][C:2]1=[CH:3][CH2:4][CH:5]([C:8](=[O:9])[Cl:10])[CH2:6][CH2:7]1.[Na+:12].[O:15]1[CH2:16][CH2:17][CH2:18][CH2:19]1.[OH-:11]>>[CH3:1][C:2]1=[CH:3][CH2:4][CH:5]([C:8]([OH:9])=[O:11])[CH2:6][CH2:7]1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC1=CCC(C(=O)Cl)CC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
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Type
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product
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Smiles
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CC1=CCC(C(=O)O)CC1
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
REACTION_SMILES
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[CH3:13][OH:14].[CH3:1][C:2]1=[CH:3][CH2:4][CH:5]([C:8](=[O:9])[Cl:10])[CH2:6][CH2:7]1.[Na+:12].[O:15]1[CH2:16][CH2:17][CH2:18][CH2:19]1.[OH-:11]>>[CH3:1][C:2]1=[CH:3][CH2:4][CH:5]([C:8]([OH:9])=[O:11])[CH2:6][CH2:7]1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC1=CCC(C(=O)Cl)CC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
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Type
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product
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Smiles
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CC1=CCC(C(=O)O)CC1
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |